2-(3-methoxyphenyl)-2-oxoethyl 5-[(3-nitrophenyl)amino]-5-oxopentanoate

• IUPAC Name: [2-(3-methoxyphenyl)-2-oxoethyl] 5-(3-nitroanilino)-5-oxopentanoate
• InChI: InChI=1S/C20H20N2O7/c1-28-17-8-2-5-14(11-17)18(23)13-29-20(25)10-4-9-19(24)21-15-6-3-7-16(12-15)22(26)27/h2-3,5-8,11-12H,4,9-10,13H2,1H3,(H,21,24)
• InChI Key: UHDGJTXOJLBTML-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)COC(=O)CCCC(=O)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C20H20N2O7
• Molecular Weight: 400.4 g/mol

Description

2-(3-methoxyphenyl)-2-oxoethyl 5-[(3-nitrophenyl)amino]-5-oxopentanoate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(3-methoxyphenyl)-2-oxoethyl 5-[(3-nitrophenyl)amino]-5-oxopentanoate is not well-understood. However, it has been proposed that the compound may act by inhibiting certain enzymes or signaling pathways involved in cancer and inflammation.
Biochemical and Physiological Effects
Studies have shown that 2-(3-methoxyphenyl)-2-oxoethyl 5-[(3-nitrophenyl)amino]-5-oxopentanoate exhibits significant biochemical and physiological effects. It has been reported to induce apoptosis (programmed cell death) in cancer cells and reduce inflammation in animal models. In addition, it has also been shown to possess antimicrobial and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(3-methoxyphenyl)-2-oxoethyl 5-[(3-nitrophenyl)amino]-5-oxopentanoate in lab experiments is its well-established synthesis method and availability. However, one of the limitations is the lack of understanding of its mechanism of action, which may hinder its further development as a drug candidate.

Future Directions

There are several future directions for the study of 2-(3-methoxyphenyl)-2-oxoethyl 5-[(3-nitrophenyl)amino]-5-oxopentanoate. One possible direction is to investigate its potential as a drug candidate for the treatment of cancer and inflammation. In addition, further studies are needed to elucidate its mechanism of action and to optimize its chemical structure for improved efficacy and safety. Moreover, the compound's antimicrobial and antioxidant properties may also be explored for potential applications in the food and cosmetic industries.
Conclusion
In conclusion, 2-(3-methoxyphenyl)-2-oxoethyl 5-[(3-nitrophenyl)amino]-5-oxopentanoate is a chemical compound that has shown potential applications in various fields. Its synthesis method is well-established, and it exhibits significant biochemical and physiological effects. However, further studies are needed to fully understand its mechanism of action and to optimize its chemical structure for improved efficacy and safety.

Synthesis Methods

The synthesis method of 2-(3-methoxyphenyl)-2-oxoethyl 5-[(3-nitrophenyl)amino]-5-oxopentanoate involves the reaction of 3-nitroaniline with ethyl acetoacetate in the presence of a base. The resulting product is then subjected to a series of reactions to yield the final compound. The synthesis method is well-established and has been reported in various scientific literature.

Scientific Research Applications

2-(3-methoxyphenyl)-2-oxoethyl 5-[(3-nitrophenyl)amino]-5-oxopentanoate has been studied for its potential applications in various fields. In the field of medicine, it has been investigated as a potential drug candidate for the treatment of cancer and inflammation. In addition, it has also been studied for its antimicrobial and antioxidant properties.